Journal Name:Food Science and Technology
Journal ISSN:0101-2061
IF:2.602
Journal Website:http://foodscience.ucdavis.edu/
Year of Origin:0
Publisher:Sociedade Brasileira de Ciencia e Tecnologia de Alimentos, SBCTA
Number of Articles Per Year:150
Publishing Cycle:
OA or Not:Yes
Structural Characteristic of Nucleolus and Heterochromatin Aggregates of Rat Brain Tanycytes
Food Science and Technology ( IF 2.602 ) Pub Date: 2021-12-14 , DOI: 10.1134/s199074782105007x
Abstract—This work was aimed at studying the structural organization of nucleolus and constitutive heterochromatin in different types of tanycytes during postnatal development and aging of rats. The distribution of nucleolus argentophilic proteins (nucleolin and nucleophosmin) and heterochromatin aggregates in tanycytes at various stages of postnatal development have been described for the first time using immunohistochemical methods and confocal laser microscopy. The heterogeneity of the size and number of nucleoli was demonstrated both in different tanycytes subpopulations and at different ages of an animal. This may indicate different levels of the tanycyte synthetic activity and the ability to proliferate during early postnatal development and aging. During aging, the distribution of heterochromatin aggregates varies among tanycyte subpopulations: α-tanycytes undergo intense heterochromatization, while β-tanycytes are characterized by a stable organization of the studied compartments of the cell nucleus. The data obtained significantly supplement the modern understanding of organization of the structure of the cell nucleus of tanycytes during normal development and aging. This can subsequently serve as a basis for establishing the role of these subnuclear structures in pathological processes.
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Fusion of Peroxisome and Lipid Droplet Membranes: Expansion of a π-Shaped Structure
Food Science and Technology ( IF 2.602 ) Pub Date: 2022-12-09 , DOI: 10.1134/s1990747822050105
AbstractClassical theory of fusion considers the fusion of bilayer membranes as a unification of the material of the membranes themselves and the water volumes surrounded by them. It has been shown that membrane fusion is accompanied by significant deformation of lipid monolayers. The optimal trajectory of the process passes through several intermediate structures characterized by local minima of the free energy of the system; the minima are separated by energy barriers. The key fusion intermediate is stalk, where the contacting membrane monolayers have already fused, but the distal monolayers have not yet, and hemifusion diaphragm, a structure with an extended lipid bilayer formed by two distal monolayers of merging membranes located in the center between the radially displaced fused contact monolayers. In this work, we consider fusion of a bilayer membrane and a lipid monolayer located at the water–triolein interface from the standpoint of the classical theory of fusion. An intermediate π-shaped structure, formed as a result of a lipid droplet monolayer and a peroxisome bilayer fusion, was considered, and the dependence of its energy on the geometric parameters and elastic characteristics of the system was analyzed. In particular, it was shown that the π‑shaped structure is similar to the hemifusion diaphragm of the classical theory of bilayer membrane fusion: an increase in the radial dimensions of both structures becomes more energetically favorable with a decrease in the spontaneous curvature of the membrane monolayers. This result is consistent with the available experimental data on the fusion of lipid droplets with peroxisomes.
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Cationic Lipoaminoacid Derivatives of Diethanolamine As Potentially Membrane-Active Antibacterial Agents
Food Science and Technology ( IF 2.602 ) Pub Date: 2023-06-18 , DOI: 10.1134/s1990747823020034
AbstractThis work is aimed to develop several cationic amphiphiles based on amino acid derivatives of diethanolamine as potentially membrane-active antibacterial agents. The developed compounds contain two amino acid residues in the polar block and aliphatic chains of various length in the hydrophobic domain. Amphiphiles were obtained in preparative amounts sufficient to confirm their structures and perform a study of antibacterial activity. The synthesized samples based on β-Ala (4c) and GABA (4d) with aliphatic C12 chain in the hydrophobic domain showed a promising level of antimicrobial activity against gram-positive (B. subtilis) and gram-negative (E. coli) bacteria (minimal inhibitory concentration, MIC, 1 μg/mL). Amphiphiles containing aromatic amino acids L-Phe (6a) and L-Trp (6b) in the polar head group and C8 hydrocarbon chain exhibited an antibacterial activity against B. subtilis with MIC of 1 μg/mL. The obtained data on antimicrobial activity make the selected compounds attractive for further detailed study of their mechanism of action.
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Procoagulant Properties of Extracellular Vesicles in Normal and Pathological Pregnancy
Food Science and Technology ( IF 2.602 ) Pub Date: 2023-03-29 , DOI: 10.1134/s1990747822060071
AbstractExtracellular vesicles are lipid bilayer membrane structures without nuclei that are released from various cells as a result of physiological and metabolic changes. They play an important role in intercellular communication through the transfer of a wide range of bioactive molecules, contributing to the regulation of various physiological and pathological processes. Extracellular vesicles may have procoagulant properties due to the presence of phosphatidylserine, which accelerates coagulation reactions, on the outer layer of the membrane, as well as the expression of tissue factor, which activates coagulation along the external pathway, on the surface of some vesicles. A large number of clinical and experimental studies have shown that in various pathologies and specific physiological conditions, including pregnancy, the concentration of extracellular vesicles significantly exceeds that in healthy volunteers, which could theoretically be a factor in the development of hypercoagulable states This review focuses on describing the procoagulant properties of extracellular vesicles of various origins in normal and pathological pregnancy.
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The Use of Quinolizidine Derivatives of Coumarin in the Studies of the Mechanisms of Action of the Cytochrome c–Cardiolipin Complex
Food Science and Technology ( IF 2.602 ) Pub Date: 2022-06-16 , DOI: 10.1134/s1990747822020064
AbstractThe cytochrome c–cardiolipin complex plays a key role in triggering apoptosis via the mitochondrial pathway due to lipoperoxidase and quasi-lipoxygenase activities of cytochrome c. As a result of the formation of this complex, the conformation of cytochrome c changes, which acquires the properties of peroxidase enzymes capable of triggering lipid peroxidation reactions. The functions of the cytochrome c–cardiolipin complex are usually studied using the recording of enhanced (activated) chemiluminescence. The chemiluminescence enhancer or activator increases the luminescence intensity due to the migration of the electron excitation energy from the excited lipid peroxidation products to the activator molecules, followed by its chemiluminescence with a high quantum yield. It is advisable to use in such studies activators that enhance luminescence without a chemical reaction with the components of the system under study and keep their concentration unchanged during the reaction time. At the end of the last century, it was shown on the Fe2+-induced lipid peroxidation system that quinolizidine derivatives of coumarin are such compounds. The ideas about the immutability of their concentration were transferred without additional studies to systems in which lipid peroxidation is triggered by peroxidase. However, it was found in this study by spectrophotometry using a reaction catalyzed by the cytochrome c–cardiolipin complex as an example that quinolizidine derivatives of coumarin, coumarin-314 (quinolizidine[5,6,7-gh]3-ethoxycarbonylcoumarin) and coumarin-334 (quinolizidine[5,6,7-gh]3-acetylcoumarin), are direct participants in the enzymatic lipoperoxidase reaction. Based on a comparison of changes in the concentration of coumarin derivatives in the presence and absence of phosphatidic acid, we found that coumarin derivatives are predominantly substrates of the second reaction of the peroxidase catalytic cycle, that is, the reduction of a peroxidase ferriform with two oxidized equivalents (compound 1) to a peroxidase ferriform with one oxidized equivalent (compound 2). It was also shown that during the catalysis of a quasi-hypoxygenase reaction (in the absence of H2O2 in the system), peroxidase passes through a catalytic cycle by the mechanism of one-electron oxidation followed by reduction, while there is no ferriform stage of peroxidase with two oxidized equivalents (compound 1). The rate constants of the first-order reaction of the decomposition of coumarin derivatives during the enzymatic lipoperoxidase reaction were determined, and based on them, functions were derived for calculating correction coefficients that take into account the decomposition of coumarin derivatives for correcting chemiluminograms obtained in the study of the cytochrome c–cardiolipin complex.
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Mixed Cationic Liposomes Based on L-Amino Acids As Efficient Delivery Systems of Therapeutic Molecules into Cells
Food Science and Technology ( IF 2.602 ) Pub Date: 2023-06-18 , DOI: 10.1134/s1990747823030054
AbstractThis work aimed to produce mixed liposomes based on natural amino acids as vehicles for delivery of anticancer drugs and nucleic acids. Liposomes were formed from cationic lipids based on L-alanine and L-serine, a cerasome-forming lipid based on L-ornithine, and phospholipids phosphatidylcholine (PC) or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE). For the developed agents, particle size, zeta potential, and stability were determined, and the biological activity was studied on the MCF-7 and HEK 293 cell lines. Liposomes based on L-serine demonstrated the ability to accumulate in the endoplasmic reticulum of cells within 1 h, and their transfection activity significantly exceeded that of the commercial drug Lipofectamine-2000. At the same time, the proposed system had a slight toxic effect (IC50, 0.475 mg/mL and the safe working concentration, 0.24 mg/mL). Thus, the results suggest that mixed liposomes based on L-serine can serve as an efficient delivery system of drugs into cells.
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A Long-liver and a Knight of Science. To the 100th Anniversary of B. I. Khodorov
Food Science and Technology ( IF 2.602 ) Pub Date: 2022-08-15 , DOI: 10.1134/s1990747822040080
Abstract—An outstanding neurophysiologist Boris Israelievich Khodorov made an enormous contribution to the study of excitable biological membranes, to the biophysics and physiology of the nervous system. Several generations of biophysicists, physiologists, and neurobiologists learned from his monographs and textbooks. Together with his students and colleagues, he created high-quality electrophysiological facilities for recording of electrical signals in the Ranvier node of isolated nerve fibers and also developed other original experimental models for studying the excitability of ion channels. Using these models, the mechanisms of action of various anesthetics and other substances on the generation of action potentials were investigated. The parameters of activation and inactivation of sodium currents were analyzed using mathematical models, primarily the Hodgkin–Huxley equations. The results of these studies have been included in textbooks, books and manuals on biophysics and physiology of the nervous system. The assumptions made in the early works of B.I. Khodorov that local anesthetics and antiarrhythmic drugs pass to the pore of the ion channel through the hydrophobic pathway of the lipid membrane received convincing confirmation and evidence half a century later, after obtaining the crystal structure of the sodium channel in 2011. Pioneering studies of B.I. Khodorov on the dysregulation of calcium homeostasis of brain neurons during glutamate receptor hyperstimulation, as well as elucidating the role of mitochondria in brain cell neurotoxicity, received wide international recognition. The article provides details of the life and scientific achievements of this outstanding scientist.
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Changes in Chloroplast Fluorescence Related to Excitability and Metabolite Transport by Cytoplasmic Streaming in Chara Cells
Food Science and Technology ( IF 2.602 ) Pub Date: 2022-06-16 , DOI: 10.1134/s1990747822030035
AbstractPropagation of action potentials and the transfer of metabolites with the streaming cytoplasm represent two main pathways of long-distance signaling in giant cells of characean algae. This work shows that the excitation of plasma membranes and the arrest of cytoplasmic streaming in Chara cells at low light (in the absence of large pH changes on the cell surface) is accompanied by a transient increase or a series of oscillations of chlorophyll F ' fluorescence in chloroplasts located near zones of external calcification but has no effect on fluorescence of chloroplasts in the predominant non-calcified cell areas. The different sensitivity to the action potential generation in chloroplasts located near and far from the incrustation zones is probably due to structural and biochemical differences of cellular domains and to the influence of cytoplasmic streaming on chloroplast environment in the area of fluorescence measurements. The kinetic curves of F ' changes upon cell excitation and the number of individual peaks in the F ' response depended on the illuminated area of plant sample. The number of peaks diminished when the overall illumination was replaced with illumination of a narrow cell region using flexible light guides with diameters of 2.0 and 0.4 mm. The results indicate that the initial stages of F ' changes induced by the action potential generation are caused by internal processes in chloroplasts, while the subsequent changes in F ' are due to the influx of metabolites from the recovering cytoplasmic flow into the chloroplasts of the studied zone. The amplitude of excitation-induced F ' changes decreased transiently after the transition from general to local illumination, which is explained by the depletion of reducing equivalents in the cytoplasm during postillumination CO2 fixation under cessation of NADPH photoproduction outside the narrow illuminated zone.
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Disruption of Calcium Homeostasis and Following Changes in Calcium Signaling in Neurons and Glial Cells in Response to Photodynamic Treatment
Food Science and Technology ( IF 2.602 ) Pub Date: 2022-08-15 , DOI: 10.1134/s1990747822040031
AbstractPhotodynamic impact on neurons and glial cells, causing oxidative stress and ischemic damage, is accompanied by disruption of calcium homeostasis and activation or suppression of diverse calcium-dependent mechanisms, such as calcium pumps and channels, calcium-dependent signaling or executive proteins, and other signaling systems that interact with calcium pathway, like ion channels, pumps and exchangers, nitric oxide, glutamate, and others. The cascade of processes initiated by oxidative stress and ischemia in nervous tissue, includes both protective responses and apoptotic or necrotic cell death scenarios. This mini review surveys the publications on these processes and compares them with the data obtained in our laboratory on the model of photothrombotic stroke on rat brain in vivo and the model of photodynamic treatment on crayfish mechanoreceptor in vitro. These areas of research are driven by the need to find methods of emergency neuroprotection in ischemic stroke and to improve the accuracy and efficiency of photodynamic therapy of tumors with minimized damage to benign tissues. A proteomic study of the penumbra region in the photothrombotic stroke model revealed changes in the expression of a number of calcium-dependent proteins associated with impaired calcium homeostasis and having either a protective or damaging tendency. Inhibitory analysis of the effects of photo-oxidative stress on the crayfish stretch receptor model revealed the involvement of a number of proteins in the calcium-dependent pathway in neuronal or glial cell death or survival. In this paper, these data are analyzed and summarized to identify promising directions for further research.
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The Role of Glycogen Synthase Kinase 3 Activity in the Regulation of Mitochondrial Biogenesis in Rat Postural Muscle under Hindlimb Unloading
Food Science and Technology ( IF 2.602 ) Pub Date: 2021-12-14 , DOI: 10.1134/s1990747821060076
AbstractMechanical unloading of skeletal muscles is observed under microgravity in astronauts, and in terrestrial conditions with bed rest, immobilization of limbs, and various musculoskeletal disorders. It is characterized by the complete or partial elimination of the support afferentation, which leads to the disappearance or a significant decrease in the contractile activity of the postural soleus muscle, and subsequent skeletal muscle remodeling, such as atrophy of muscle fibers, a decrease in the level of mitochondrial biogenesis, transformation of the myosin phenotype resulting in increased muscle fatigue (muscle weakness). Glycogen synthase kinase 3 (GSK-3) can regulate both the expression of the slow isoform of myosin heavy chains, and the expression of PGC1α, a key factor of mitochondrial biogenesis; based on these data, we assumed that pharmacological inhibition of GSK-3 during 7 days of hindlimb suspension (HS) of rats can prevent inactivation of mitochondrial biogenesis in the soleus muscles of experimental animals. The decrease in mRNA expression of PGC1α, a key factor of mitochondrial biogenesis, observed after 7 days of HS, was prevented in the group that received a GSK-3 inhibitor. A decrease in the expression of several regulators of mitochondrial biogenesis and functions (TFAM, mitofusin-1, mitofusin-2, NRF-1, and NRF-2α) and the content of mitochondrial DNA was also prevented. These changes in the group with the GSK-3 inhibition were accompanied by a partial prevention of a decrease in the mRNA of the myh7b gene, which indicated a possible co-regulation of the expression of myosin genes and mitochondrial biogenesis in the rat soleus muscle under functional unloading.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
农林科学4区 FOOD SCIENCE & TECHNOLOGY 食品科技4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.10 24 Science Citation Index Expanded Not